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Compound of Interest

Trimethyl-(3-methylsulfanyl-
Compound Name:
phenylethynyl)-silane

Cat. No.: B15534892

Get Quote

Executive Summary & Immediate Classification

Compound: Trimethyl-(3-methylsulfanyl-phenylethynyl)-silane CAS: 136459-74-0 Primary
Hazards: Flammable Liquid/Solid, Moisture Sensitive, Stench (Thioether), Skin/Eye Irritant.[1]

Core Directive: This compound must be managed as a High-BTU Organic Waste with specific
provisions for Sulfur and Silicon content.[1] Do not discharge into municipal sewer systems.
The preferred disposal route is commercial thermal destruction (incineration) via a licensed

hazardous waste contractor.

Hazard Identification & Risk Assessment (Causality)

To safely dispose of this material, one must understand the reactivity of its three functional
components.[1] This section explains the why behind the protocols.
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Functional Group

Hazard Mechanism

Operational Implication

Silyl-Alkyne (TMS-C=C-)

Hydrolytic Instability: In the
presence of strong acids,
bases, or fluoride ions, the
trimethylsilyl (TMS) group
cleaves, releasing the terminal
alkyne (3-ethynylthioanisole).
[1] Terminal alkynes are
significantly more flammable
and reactive than their

protected counterparts.

Keep Dry: Waste containers
must be free of aqueous
acids/bases to prevent
uncontrolled deprotection and
pressure buildup inside the

drum.

Thioether (-S-Me)

Odor & Combustion:
Thioethers (sulfides) possess a
potent, disagreeable odor even
at low concentrations.[1] Upon
combustion, they release
Sulfur Oxides (

), which are corrosive and

regulated pollutants.[1]

Segregation: Do not mix with
oxidizers (e.qg., Nitric Acid,
Peroxides).[1] Oxidation of the
sulfide is exothermic and can
lead to runaway reactions.
Odor Control: Double-contain

waste.

Trimethylsilyl (TMS)

Silica Formation: Combustion
of organosilanes generates

amorphous silica (

) ash.

Facility Notification: Inform
your waste contractor of the
silicon content. High silica
loads can foul standard
incinerator injectors; they may
require specific "cement kiln"

or "solid fuel" disposal routes.

Waste Segregation & Packaging

Proper segregation is the primary defense against unplanned chemical reactions in the waste

stream.

Segregation Logic

o COMPATIBLE: Non-halogenated organic solvents (Toluene, Hexane, Ethyl Acetate).[1]
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e INCOMPATIBLE (DO NOT MIX):
o Strong Oxidizers: (Nitric acid, Bleach, Peroxides)

Risk of violent oxidation of the sulfur/alkyne.[1]

o Agueous Acids/Bases:

Risk of exothermic hydrolysis and gas evolution.

o Halogenated Solvents: (DCM, Chloroform)

While chemically compatible, mixing often changes the waste code and increases disposal
costs.[1] Keep separate unless instructed otherwise.

Packaging Protocol

e Primary Container: Use the original glass or compatible HDPE container if intact.

e Secondary Containment: Place the primary container inside a sealable polyethylene bag
(Zip-lock style) to contain odors and minor leaks.

o Labeling: Affix a hazardous waste label clearly stating:

Chemical Name

o

[e]

Constituents: "Organosilane, Organic Sulfide"[1]

Hazards: "Flammable," "Irritant," "Stench."[1]

o

Disposal Workflows
Workflow A: Bulk Chemical Disposal (Unused Reagent)

This is the standard procedure for expired or surplus reagents.
 Inventory: Quantify the volume.

 Stabilization: Ensure the cap is TFE-lined and tightly sealed. Tape the cap with electrical tape
to prevent loosening due to vibration during transport.
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» Bulking (Optional): If combining with other compatible non-halogenated solvents, ensure the
receiving drum is grounded to prevent static discharge.

o Transfer: Move to the Satellite Accumulation Area (SAA).

e Pickup: Schedule pickup with Environmental Health & Safety (EHS) or licensed contractor.

Workflow B: Spill Cleanup & Deactivation

For small bench-scale spills (< 50 mL).

Caution: Do not use bleach directly on the bulk liquid. The oxidation of the sulfide and alkyne
can be violent.

Absorb: Cover the spill immediately with an inert absorbent (Vermiculite, Sand, or Universal
Spill Pads). Do not use paper towels (increases surface area for flammability).

Collect: Scoop the absorbed material into a wide-mouth jar or heavy-duty waste bag.[1]

Surface Decontamination (Odor Removal):

o Once the bulk material is removed, wipe the surface with a dilute bleach solution (10%).[1]
This oxidizes residual sulfide traces to non-odorous sulfoxides.

o Note: Ensure the area is well-ventilated.[1][2][3][4][5][6][71[8][9][10]

Disposal: Treat the absorbed waste as solid hazardous waste (Flammable/Toxic).

Visual Decision Tree (DOT Diagram)

The following diagram outlines the logical flow for determining the correct disposal path.
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Waste: Trimethyl-(3-methylsulfanyl-
phenylethynyl)-silane

Physical State / Condition?

Bulk Liquid /

Unused Reagent Spill / Residue
Segregation Check: Absorb with Inert Material
Isolate from Oxidizers & Aqueous Acids (Vermiculite/Sand)

Pack in Glass/HDPE Wipe Surface with
Double Bag for Odor 10% Bleach (Odor Control)

Solid Waste

Label: Flammable, Organosilane,
Sulfur-Bearing

Final Disposal:
Commercial Incineration
(Fuel Blending)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation, packaging, and disposal of organosilane/sulfide

waste.
Quantitative Data Summary
Property Value/Status Relevance to Disposal
_ Classified as Ignitable Waste
Flash Point <100°C (Est)[1][4][11]
(D001).
Potential for pressure buildup;
Reactivity Water Reactive (Slow) use vented caps if mixing with
wet waste.
Sulfur: Requires scrubbers at
Composition C,H Si,S incineration plant.[1] Silicon:
Ash generation.
] Federal classification for
EPA Waste Code D001 (Ignitable)
transport.
References

o Gelest, Inc.Silanes as Protecting Groups for Terminal Alkynes - Technical Library. Retrieved

from [1]

o National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington
(DC): National Academies Press (US); 2011.[10] [1]

e U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)

Regulations: 40 CFR Parts 260-273. [1]

o Sigma-Aldrich.Safety Data Sheet: Trimethyl(phenyl)silane (Analogous Structure). Retrieved

from

o BenchChem.Proper Disposal of Trimethylsilyl-D-(+)-trehalose (Silane Disposal Analog).

Retrieved from [1]

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://technical.gelest.com/brochures/acetylenic-and-alkynyl-silanes/silanes-as-protecting-groups-for-terminal-alkyne/
https://www.tcichemicals.com/BE/en/sds/T2852_EU_6N.pdf
https://en.wikipedia.org/wiki/Trimethylsilane
https://technical.gelest.com/brochures/acetylenic-and-alkynyl-silanes/silanes-as-protecting-groups-for-terminal-alkyne/
https://technical.gelest.com/brochures/acetylenic-and-alkynyl-silanes/silanes-as-protecting-groups-for-terminal-alkyne/
http://www.orgsyn.org/demo.aspx?prep=CV8P0606
https://technical.gelest.com/brochures/acetylenic-and-alkynyl-silanes/silanes-as-protecting-groups-for-terminal-alkyne/
https://technical.gelest.com/brochures/acetylenic-and-alkynyl-silanes/silanes-as-protecting-groups-for-terminal-alkyne/
https://technical.gelest.com/brochures/acetylenic-and-alkynyl-silanes/silanes-as-protecting-groups-for-terminal-alkyne/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15534892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15534892?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15534892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

